N-(4-ethoxyphenyl)-2-(2-methoxyphenoxy)propanamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-(2-methoxyphenoxy)propanamide
• InChI: InChI=1S/C18H21NO4/c1-4-22-15-11-9-14(10-12-15)19-18(20)13(2)23-17-8-6-5-7-16(17)21-3/h5-13H,4H2,1-3H3,(H,19,20)
• InChI Key: BPHWEPVKDYYHMQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C(C)OC2=CC=CC=C2OC
• Molecular Formula: C18H21NO4
• Molecular Weight: 315.4 g/mol

Description

N-(4-ethoxyphenyl)-2-(2-methoxyphenoxy)propanamide is an organic compound with a complex structure that includes both ethoxy and methoxy functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-ethoxyphenyl)-2-(2-methoxyphenoxy)propanamide typically involves a multi-step process. One common method starts with the preparation of 4-ethoxyaniline, which is then reacted with 2-methoxyphenol in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) to form the intermediate product. This intermediate is then subjected to amide formation using propanoyl chloride under controlled conditions to yield the final compound.

Industrial Production Methods

In an industrial setting, the production of this compound may involve optimized reaction conditions to maximize yield and purity. This includes the use of high-purity reagents, controlled temperature and pressure conditions, and advanced purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-(4-ethoxyphenyl)-2-(2-methoxyphenoxy)propanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4), resulting in the formation of alcohols or amines.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups such as halides or hydroxyl groups are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Halides, hydroxyl groups, nucleophiles

Major Products Formed

Oxidation: Carboxylic acids, ketones

Reduction: Alcohols, amines

Substitution: Various substituted derivatives depending on the nucleophile used

Scientific Research Applications

N-(4-ethoxyphenyl)-2-(2-methoxyphenoxy)propanamide has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of N-(4-ethoxyphenyl)-2-(2-methoxyphenoxy)propanamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit certain enzymes involved in inflammatory pathways, leading to reduced inflammation.

Comparison with Similar Compounds

Similar Compounds

• N-(4-methoxyphenyl)-2-(2-methoxyphenoxy)propanamide
• N-(4-ethoxyphenyl)-2-(2-ethoxyphenoxy)propanamide
• N-(4-ethoxyphenyl)-2-(2-hydroxyphenoxy)propanamide

Uniqueness

N-(4-ethoxyphenyl)-2-(2-methoxyphenoxy)propanamide is unique due to the presence of both ethoxy and methoxy groups, which confer distinct chemical properties and reactivity. This makes it a valuable compound for various applications, as it can participate in a wide range of chemical reactions and exhibit specific biological activities.